Cas no 18028-29-0 (4-Bromo-6,7-dimethoxy-indan-1-one)

• Product Name: 4-Bromo-6,7-dimethoxy-indan-1-one
• CAS No: 18028-29-0
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• MDL: MFCD00088977
• CID: 177946
• PubChem ID: 290086
• Update Time: 2025-11-02

4-Bromo-6,7-dimethoxy-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,4-bromo-2,3-dihydro-6,7-dimethoxy-
• 1H-INDEN-1-ONE, 4-BROMO-2,3-DIHYDRO-6,7-DIMETHOXY- (9CI)
• 4-bromo-6,7-dimethoxy-2,3-dihydroinden-1-one
• 4-Bromo-6,7-dimethoxyindanone
• 1H-Inden-1-one,4-bromo-2,3-dihydro-6,7-dimethoxy
• 4-Brom-6,7-dimethoxy-1-indanon
• 4-Brom-6,7-dimethoxy-hydrindon
• 4-Brom-6,7-dimethoxy-indan-1-on
• 4-bromo-6,7-dimethoxy-1-indanone
• 4-bromo-6,7-dimethoxy-2,3-dihydro-1h-inden-1-one
• 4-bromo-6,7-dimethoxyindan-1-one
• 4-broMo-2
• 3-dihydro-6
• AKOS012575786
• AMY37314
• CS-13476
• SCHEMBL1274678
• NSC152704
• ACPYISCUOAQRMS-UHFFFAOYSA-N
• CS-B0128
• NSC-152704
• C11451
• DTXSID40302691
• 4-Bromo-6,7-dimethoxy-indan-1-one
• 1H-Inden-1-one, 4-bromo-2,3-dihydro-6,7-dimethoxy-
• 18028-29-0

• MDL： MFCD00088977
• Inchi： 1S/C11H11BrO3/c1-14-9-5-7(12)6-3-4-8(13)10(6)11(9)15-2/h5H,3-4H2,1-2H3
• InChI Key： ACPYISCUOAQRMS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C(CCC=21)=O)OC)OC

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.512
• Boiling Point: 395.7°Cat760mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.579
• PSA: 35.53000
• LogP: 2.59520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-Bromo-6,7-dimethoxy-indan-1-one

4-Bromo-6,7-Dimethoxy-Indan-1-One (CAS No. 18028-29-0): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

4-Bromo-6,7-dimethoxy-indan-1-one (CAS No. 18028-29-0) is a structurally complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and diverse reactivity profile. This heterocyclic compound features a benzene ring fused to a two-membered cycloalkane ring, with substituents at the 4-position (bromine atom) and the 6,7-positions (methoxy groups). The indanone skeleton is a common motif in natural products, pharmaceuticals, and synthetic intermediates, making 4-bromo-6,7-dimethoxy-indan-1-one a valuable synthetic precursor for further functionalization.

The chemical structure of 4-bromo-6,7-dimethoxy-indan-1-one combines the stability of aromatic systems with the reactivity of aliphatic rings, enabling a wide range of organic transformations. Recent studies have highlighted its utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings and Heck reactions, where the electrophilic bromine atom serves as a reactive site for transition-metal catalyzed processes. The methoxy groups at positions 6 and 7 not only enhance the electron density of the indanone ring but also act as directing groups in selective functionalization reactions, a feature that has been exploited in the synthesis of bioactive molecules.

One of the most promising applications of 4-bromo-6,7-dimethoxy-indan-1-one lies in the field of medicinal chemistry, where its structural diversity has been leveraged to develop novel pharmaceuticals. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 4-bromo-6,7-dimethoxy-indan-1-one exhibited potent anti-inflammatory activity in in vitro assays, with IC50 values as low as 0.8 µM. The indanone scaffold was found to interact with pro-inflammatory signaling pathways, suggesting its potential as a lead compound in the development of next-generation anti-inflammatory drugs.

Another area of interest is the use of 4-bromo-6,7-dimethoxy-indan-1-one in organic synthesis as a building block for complex heterocyclic systems. Researchers at ETH Zurich have recently developed an efficient one-pot synthesis of indoloquinazoline derivatives using 4-bromo-6,7-dimethoxy-indan-1-one as a starting material. This approach involved a sequential reaction of N-alkylation, amination, and ring closure, resulting in high yields (up to 92%) and excellent stereoselectivity. The methoxy groups were found to play a critical role in controlling the regiochemistry of the reaction, a finding that has important implications for synthetic methodology.

The reactivity of 4-bromo-6,7-dimethoxy-indan-1-one has also been explored in the context of electrochemical processes. A 2024 study in Advanced Synthesis & Catalysis reported the electrochemical oxidation of 4-bromo-6,7-dimethoxy-indan-1-one to generate a radical intermediate, which was subsequently used in radical cyclization reactions. This method provided a new route to polycyclic compounds with complex stereochemistry, expanding the toolbox available to organic chemists.

From an industrial perspective, 4-bromo-6,7-dimethoxy-indan-1-one is also of interest due to its compatibility with green chemistry principles. The synthesis of this compound can be achieved using solvent-free conditions and low-energy processes, making it an attractive candidate for sustainable manufacturing. Furthermore, the stability of 4-bromo-6,7-dimethoxy-indan-1-one under various storage conditions ensures its long shelf life, which is a key requirement for commercial applications.

In conclusion, 4-bromo-6,7-dimethoxy-indan-1-one (CAS No. 18028-29-0) represents a versatile molecule with multifaceted utility in modern chemistry. Its unique structural features and reactive potential have made it a cornerstone in the development of novel pharmaceuticals, organic materials, and synthetic methodologies. As research in this area continues to expand, it is likely that 4-bromo-6,7-dimethoxy-indan-1-one will play an increasingly important role in innovative chemical synthesis and drug discovery efforts.

4-Bromo-6,7-Dimethoxyindan-1-One (CAS No. 18028-29-0): A Multifaceted Organic Compound Overview 4-Bromo-6,7-dimethoxyindan-1-one (CAS No. 18028-29-0) is a structurally rich organic molecule that has emerged as a key player in medicinal chemistry and organic synthesis. Its indanone scaffold, combined with substituents at the 4-position (a bromine atom) and the 6,7-positions (methoxy groups), provides a unique reactivity profile and structural diversity that make it a valuable synthetic precursor. Key Features - Chemical Structure: Features a benzene ring fused to a cycloalkane ring, with functional groups at key positions. - Reactivity: The bromine atom is a reactive site for cross-coupling reactions (e.g., Suzuki-Miyaura and Heck reactions), while the methoxy groups act as electron-donating groups and directing groups in selective functionalization. - Applications: - Medicinal Chemistry: Demonstrated anti-inflammatory activity with low IC50 values. - Organic Synthesis: Serves as a building block for complex heterocyclic systems and polycyclic compounds. - Electrochemistry: Used in electrochemical oxidation to generate radical intermediates for radical cyclization reactions. - Sustainability: Compatible with green chemistry principles due to solvent-free synthesis and long shelf life. Recent Research Highlights - Anti-Inflammatory Applications: A 2023 study showed that derivatives of this compound exhibit potent anti-inflammatory activity, interacting with pro-inflammatory signaling pathways. - Synthetic Methodology: Researchers at ETH Zurich developed an efficient one-pot synthesis to generate polycyclic compounds with complex stereochemistry. - Electrochemical Processes: A 2024 study reported the electrochemical oxidation of the compound, expanding its utility in radical chemistry. Industrial and Commercial Potential - Sustainable Manufacturing: Synthesis under low-energy conditions aligns with green chemistry goals. - Commercial Use: Stability and long shelf life make it suitable for industrial applications. Conclusion 4-Bromo-6,7-dimethoxyindan-1-one (CAS No. 18028-29-0) is a versatile molecule with significant potential in drug discovery, organic synthesis, and innovative chemical processes. Its structural versatility and reactive properties position it as a cornerstone in modern chemical research and development.